Cas no 1462468-96-7 (2-(5-{[(Benzyloxy)carbonyl]amino}pyridin-2-yl)acetic acid)
2-(5-{[(Benzyloxy)carbonyl]amino}pyridin-2-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
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- EN300-7112189
- 2-(5-{[(benzyloxy)carbonyl]amino}pyridin-2-yl)acetic acid
- SCHEMBL16423708
- 1462468-96-7
- 2-(5-{[(Benzyloxy)carbonyl]amino}pyridin-2-yl)acetic acid
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- Inchi: 1S/C15H14N2O4/c18-14(19)8-12-6-7-13(9-16-12)17-15(20)21-10-11-4-2-1-3-5-11/h1-7,9H,8,10H2,(H,17,20)(H,18,19)
- InChI Key: PXUGAARUCLIHPP-UHFFFAOYSA-N
- SMILES: O(C(NC1=CN=C(C=C1)CC(=O)O)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 286.09535693g/mol
- Monoisotopic Mass: 286.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 88.5Ų
2-(5-{[(Benzyloxy)carbonyl]amino}pyridin-2-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7112189-0.05g |
2-(5-{[(benzyloxy)carbonyl]amino}pyridin-2-yl)acetic acid |
1462468-96-7 | 0.05g |
$683.0 | 2023-05-25 | ||
| Enamine | EN300-7112189-0.1g |
2-(5-{[(benzyloxy)carbonyl]amino}pyridin-2-yl)acetic acid |
1462468-96-7 | 0.1g |
$715.0 | 2023-05-25 | ||
| Enamine | EN300-7112189-0.25g |
2-(5-{[(benzyloxy)carbonyl]amino}pyridin-2-yl)acetic acid |
1462468-96-7 | 0.25g |
$748.0 | 2023-05-25 | ||
| Enamine | EN300-7112189-0.5g |
2-(5-{[(benzyloxy)carbonyl]amino}pyridin-2-yl)acetic acid |
1462468-96-7 | 0.5g |
$781.0 | 2023-05-25 | ||
| Enamine | EN300-7112189-1.0g |
2-(5-{[(benzyloxy)carbonyl]amino}pyridin-2-yl)acetic acid |
1462468-96-7 | 1g |
$813.0 | 2023-05-25 | ||
| Enamine | EN300-7112189-2.5g |
2-(5-{[(benzyloxy)carbonyl]amino}pyridin-2-yl)acetic acid |
1462468-96-7 | 2.5g |
$1594.0 | 2023-05-25 | ||
| Enamine | EN300-7112189-5.0g |
2-(5-{[(benzyloxy)carbonyl]amino}pyridin-2-yl)acetic acid |
1462468-96-7 | 5g |
$2360.0 | 2023-05-25 | ||
| Enamine | EN300-7112189-10.0g |
2-(5-{[(benzyloxy)carbonyl]amino}pyridin-2-yl)acetic acid |
1462468-96-7 | 10g |
$3500.0 | 2023-05-25 |
2-(5-{[(Benzyloxy)carbonyl]amino}pyridin-2-yl)acetic acid Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2-(5-{[(Benzyloxy)carbonyl]amino}pyridin-2-yl)acetic acid
Recent Advances in the Study of 2-(5-{[(Benzyloxy)carbonyl]amino}pyridin-2-yl)acetic acid (CAS: 1462468-96-7)
The compound 2-(5-{[(Benzyloxy)carbonyl]amino}pyridin-2-yl)acetic acid (CAS: 1462468-96-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-acetic acid scaffold and benzyloxycarbonyl (Cbz) protecting group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmacophores.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(5-{[(Benzyloxy)carbonyl]amino}pyridin-2-yl)acetic acid, highlighting its role as an intermediate in the development of kinase inhibitors. The researchers demonstrated that this compound could be efficiently synthesized in high yield and purity, making it a valuable candidate for further derivatization. The study also noted its stability under various physiological conditions, which is crucial for its potential in vivo applications.
In another groundbreaking study, researchers investigated the compound's interaction with specific protein targets, particularly those involved in inflammatory pathways. The results, published in Bioorganic & Medicinal Chemistry Letters, indicated that 2-(5-{[(Benzyloxy)carbonyl]amino}pyridin-2-yl)acetic acid exhibits moderate inhibitory activity against certain cytokines, suggesting its potential as an anti-inflammatory agent. Further molecular docking studies revealed that the compound's carboxylic acid moiety plays a critical role in binding to the active sites of these proteins.
Recent advancements in computational chemistry have also shed light on the compound's pharmacokinetic properties. A 2024 preprint on ChemRxiv utilized molecular dynamics simulations to predict the absorption, distribution, metabolism, and excretion (ADME) profiles of 2-(5-{[(Benzyloxy)carbonyl]amino}pyridin-2-yl)acetic acid. The simulations suggested favorable oral bioavailability and low toxicity, positioning it as a promising lead compound for further optimization.
Industry reports from leading pharmaceutical companies have highlighted the growing interest in this compound as a versatile scaffold for drug discovery. Its modular structure allows for easy modification, enabling the development of libraries of derivatives with diverse biological activities. Several patents filed in 2023-2024 describe its use in combination therapies for cancer and autoimmune diseases, underscoring its broad therapeutic potential.
In conclusion, 2-(5-{[(Benzyloxy)carbonyl]amino}pyridin-2-yl)acetic acid (CAS: 1462468-96-7) represents a compelling area of research in chemical biology and drug development. Its synthetic accessibility, biological activity, and favorable pharmacokinetic properties make it a valuable tool for medicinal chemists. Future studies are expected to explore its applications in targeted therapies and its potential as a cornerstone for novel drug candidates.
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